![molecular formula C5H12ClO5PS B6169380 diethyl [(chlorosulfonyl)methyl]phosphonate CAS No. 2751615-93-5](/img/no-structure.png)
diethyl [(chlorosulfonyl)methyl]phosphonate
Overview
Description
Diethyl [(chlorosulfonyl)methyl]phosphonate (DTCMP) is a widely used organophosphorus compound in research and laboratory experiments. It is a colorless liquid, with a boiling point of 108°C and a melting point of -30°C. It is soluble in water, alcohol, and most organic solvents, and has a high vapor pressure. DTCMP is used in a variety of laboratory experiments and scientific research applications, including biochemical, physiological, and toxicological studies.
Mechanism of Action
Diethyl [(chlorosulfonyl)methyl]phosphonate acts as a potent inhibitor of acetylcholinesterase (AChE), an enzyme involved in the breakdown of acetylcholine. It binds to the active site of AChE, preventing the breakdown of acetylcholine and resulting in increased levels of acetylcholine in the body. This can lead to a variety of effects, including increased muscle contraction, increased heart rate, increased respiration rate, increased alertness, and increased cognitive function.
Biochemical and Physiological Effects
The effects of diethyl [(chlorosulfonyl)methyl]phosphonate on biochemical and physiological processes are varied and complex. In laboratory experiments, diethyl [(chlorosulfonyl)methyl]phosphonate has been shown to have a variety of effects on the body, including increased heart rate, increased respiration rate, increased alertness, increased muscle contraction, increased cognitive function, and increased sensitivity to pain. It has also been shown to have an effect on the immune system, as well as on various hormones.
Advantages and Limitations for Lab Experiments
Diethyl [(chlorosulfonyl)methyl]phosphonate is an effective and reliable tool for laboratory experiments. It is easy to handle and store, and has a relatively low toxicity. However, it is not suitable for use in humans, as it can have serious side effects. In addition, it can be difficult to control the concentration of diethyl [(chlorosulfonyl)methyl]phosphonate in laboratory experiments, as it is highly volatile and can evaporate quickly.
Future Directions
There are a number of potential future directions for research involving diethyl [(chlorosulfonyl)methyl]phosphonate. These include further studies into the biochemical and physiological effects of diethyl [(chlorosulfonyl)methyl]phosphonate, as well as investigations into its potential therapeutic applications. Additionally, further research into the mechanism of action of diethyl [(chlorosulfonyl)methyl]phosphonate could lead to the development of more effective and selective inhibitors of acetylcholinesterase. Finally, further research into the environmental effects of diethyl [(chlorosulfonyl)methyl]phosphonate could lead to the development of more effective methods of controlling its release into the environment.
Synthesis Methods
Diethyl [(chlorosulfonyl)methyl]phosphonate is synthesized in a two-step process. The first step involves the reaction of ethyl bromide and chlorosulfonic acid to produce ethyl chlorosulfonylmethylphosphonate, which is then hydrolyzed to form diethyl [(chlorosulfonyl)methyl]phosphonate. The reaction is carried out in an aqueous medium and is catalyzed by an acid, such as sulfuric acid.
Scientific Research Applications
Diethyl [(chlorosulfonyl)methyl]phosphonate is used in a variety of scientific research applications, including biochemical, physiological, and toxicological studies. It is used to study the metabolism and toxicity of various compounds, as well as to investigate the effects of environmental pollutants on living organisms. It is also used to study the effects of various drugs on the body, and to study the effects of various drugs on the brain.
properties
| { "Design of the Synthesis Pathway": "The synthesis of diethyl [(chlorosulfonyl)methyl]phosphonate can be achieved through a two-step reaction process. The first step involves the reaction of diethyl phosphite with chlorosulfonic acid to form diethyl [(chlorosulfonyl)oxy]phosphonate. The second step involves the reaction of diethyl [(chlorosulfonyl)oxy]phosphonate with formaldehyde to form diethyl [(chlorosulfonyl)methyl]phosphonate.", "Starting Materials": [ "Diethyl phosphite", "Chlorosulfonic acid", "Formaldehyde" ], "Reaction": [ "Step 1: Diethyl phosphite is added dropwise to a mixture of chlorosulfonic acid and acetonitrile at a temperature of 0-5°C. The reaction mixture is stirred for 2 hours at room temperature, and then poured into ice-cold water. The resulting solid is filtered and washed with water to obtain diethyl [(chlorosulfonyl)oxy]phosphonate.", "Step 2: Diethyl [(chlorosulfonyl)oxy]phosphonate is added dropwise to a mixture of formaldehyde and acetic acid at a temperature of 0-5°C. The reaction mixture is stirred for 2 hours at room temperature, and then poured into ice-cold water. The resulting solid is filtered and washed with water to obtain diethyl [(chlorosulfonyl)methyl]phosphonate." ] } | |
CAS RN |
2751615-93-5 |
Product Name |
diethyl [(chlorosulfonyl)methyl]phosphonate |
Molecular Formula |
C5H12ClO5PS |
Molecular Weight |
250.6 |
Purity |
95 |
Origin of Product |
United States |
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